1,1,5,5-Tetramethyl-3,3-diphenyl-1,5-divinyltrisiloxane

Specification

• CAS No.: 18586-22-6
• Molecular Formula: C20H28O2Si3
• Molecular Weight: 384.7 g/mol
• IUPAC Name: bis[[ethenyl(dimethyl)silyl]oxy]-diphenylsilane
• Standard InChI: InChI=1S/C20H28O2Si3/c1-7-23(3,4)21-25(22-24(5,6)8-2,19-15-11-9-12-16-19)20-17-13-10-14-18-20/h7-18H,1-2H2,3-6H3
• Standard InChI Key: OOGRAMOPTBMVKO-UHFFFAOYSA-N
• SMILES: C[Si](C)(C=C)O[Si](C1=CC=CC=C1)(C2=CC=CC=C2)O[Si](C)(C)C=C
• Canonical SMILES: C[Si](C)(C=C)O[Si](C1=CC=CC=C1)(C2=CC=CC=C2)O[Si](C)(C)C=C

Introduction

Chemical Structure and Properties

Molecular Identification

1,1,5,5-Tetramethyl-3,3-diphenyl-1,5-divinyltrisiloxane belongs to the trisiloxane family of compounds. It features a central silicon-oxygen backbone with functional groups attached to the silicon atoms. The compound is characterized by the following identifiers:

Parameter	Value
CAS Number	18586-22-6
Molecular Formula	C₂₀H₂₈O₂Si₃
Molecular Weight	384.69 g/mol
IUPAC Name	bis[[ethenyl(dimethyl)silyl]oxy]-diphenylsilane
Standard InChI	InChI=1S/C20H28O2Si3/c1-7-23(3,4)21-25(22-24(5,6)8-2,19-15-11-9-12-16-19)20-17-13-10-14-18-20/h7-18H,1-2H2,3-6H3
Standard InChIKey	OOGRAMOPTBMVKO-UHFFFAOYSA-N
Canonical SMILES	CSi(C=C)OSi(C2=CC=CC=C2)OSi(C)C=C

The compound is also known by several synonyms in the scientific literature and commercial market:

• 1,1,5,5-Tetramethyl-1,5-divinyl-3,3-diphenyltrisiloxane

• 1,5-Diethenyl-1,1,5,5-Tetramethyl-3,3-Diphenyltrisiloxane

• 1,5-Divinyl-3,3-diphenyl-1,1,5,5-tetramethyltrisiloxane

• RMS 312 (siloxane)

• Trisiloxane, 1,1,5,5-tetramethyl-3,3-diphenyl-1,5-divinyl-

• Trisiloxane, 1,5-diethenyl-1,1,5,5-tetramethyl-3,3-diphenyl-

Physical and Chemical Characteristics

The physical and chemical properties of 1,1,5,5-Tetramethyl-3,3-diphenyl-1,5-divinyltrisiloxane are largely influenced by its molecular structure. The presence of specific functional groups contributes to its unique set of properties:

The compound typically exhibits the following characteristics:

• Low viscosity, making it suitable for applications requiring good flow properties

• High thermal stability due to the silicon-oxygen bonds in the backbone and the presence of phenyl groups

• Resistance to degradation under various environmental conditions

• Potential for cross-linking reactions through the vinyl groups

• Unique optical properties contributed by the phenyl groups

Applications and Uses

Material Science Applications

1,1,5,5-Tetramethyl-3,3-diphenyl-1,5-divinyltrisiloxane has found significant applications in material science due to its versatile properties. The compound is particularly valuable in the following areas:

• Silicone Elastomers: The compound serves as a precursor in the development of silicone elastomers with enhanced mechanical properties. The vinyl groups allow for cross-linking reactions, contributing to the elasticity and durability of the final product.

• Sealants and Adhesives: Its low viscosity and ability to form strong bonds make it useful in the formulation of sealants and adhesives that require flexibility and durability.

• Coatings: The compound is incorporated into specialized coatings where thermal stability and UV resistance are essential, such as in automotive and architectural applications.

• Advanced Materials: It contributes to the development of materials with specialized properties, including those requiring flexibility combined with thermal resistance.

Polymer Chemistry

In polymer chemistry, 1,1,5,5-Tetramethyl-3,3-diphenyl-1,5-divinyltrisiloxane plays several crucial roles:

• Polymer Synthesis: It serves as a precursor in the synthesis of specialized silicone-based polymers. The vinyl groups enable polymerization reactions that form the backbone of these polymers.

• Cross-linking Agent: The compound can function as a cross-linking agent in silicone formulations, contributing to the three-dimensional network structure that enhances mechanical strength.

• Modifier: When incorporated into existing polymer systems, it can modify properties such as flexibility, thermal resistance, and durability.

• Copolymerization: It can be copolymerized with other monomers to create hybrid materials with combined properties of different polymer classes.

Research Findings

Structural Studies

Structural studies on 1,1,5,5-Tetramethyl-3,3-diphenyl-1,5-divinyltrisiloxane have primarily focused on understanding the relationship between its molecular structure and its functional properties. Research findings indicate:

• The spatial arrangement of the vinyl and phenyl groups significantly influences the compound's reactivity and its ability to participate in cross-linking reactions.

• The silicon-oxygen-silicon bonds in the trisiloxane backbone contribute to the compound's thermal stability, which is further enhanced by the presence of phenyl groups.

• The combination of rigid phenyl groups and flexible siloxane segments creates a unique balance of properties that makes this compound valuable in specialized applications.

• The vinyl groups serve as reactive sites that can be targeted for further modifications, enabling the development of tailored materials with specific properties.

Research in polymer chemistry and materials science continues to explore the potential of this compound in enhancing the mechanical properties of silicone-based materials, with particular focus on applications requiring high thermal stability and durability.

Supplier	Product Reference	Quantity	Price	Status
CymitQuimica	10-S08360	10g	244.00 €	Available
CymitQuimica	3D-TAA58622	5g-100g	-	Discontinued
MolCore	MCB19561	-	Quote Required	Available (NLT 97% purity)
VulcanChem	VC21033115	-	-	Available (Research use only)

For most suppliers, pricing for larger quantities or custom purities requires direct quotation. The relatively high price point reflects the specialized nature of the compound and its applications in high-value products and research.

Delivery times and minimum order quantities may vary by supplier, with some offering expedited shipping options for urgent research needs. Many suppliers also provide additional technical support and analytical data to assist customers in their applications.